Cas no 3376-50-9 (Pyridine,2,4,6-trimethyl-, 1-oxide)

• Product Name: Pyridine,2,4,6-trimethyl-, 1-oxide
• CAS No: 3376-50-9
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 319401
• PubChem ID: 76904
• Update Time: 2025-06-07

Pyridine,2,4,6-trimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,4,6-trimethyl-, 1-oxide
• 2,4,6-Trimethylpyridine 1-oxide
• NS00049869
• 3376-50-9
• SCHEMBL667047
• NSC616256
• 2,4,6-Trimethyl-1.lambda.~5~-pyridin-1-ol
• 2,4,6-collidine-N-oxide
• 2,4,6-trimethyl-1-oxidopyridin-1-ium
• QBNLGSOBSNKMBN-UHFFFAOYSA-N
• AKOS004906924
• 2,4,6-trimethyl-1-oxido-pyridin-1-ium
• NSC-616256
• 2,4,6-trimethyl-pyridine-1-oxide
• 2,4,6-trimethylpyridine1-oxide
• 2,4,6-trimethyl-pyridine 1-oxide
• 2,4,6-TRIMETHYLPYRIDIN-1-IUM-1-OLATE
• pyridine 1-oxide, 2,4,6-trimethyl-

• Inchi： 1S/C8H11NO/c1-6-4-7(2)9(10)8(3)5-6/h4-5H,1-3H3
• InChI Key： QBNLGSOBSNKMBN-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Pyridine,2,4,6-trimethyl-, 1-oxide

Introduction to Pyridine, 2,4,6-trimethyl-, 1-oxide (CAS No. 3376-50-9)

Pyridine, 2,4,6-trimethyl-, 1-oxide (CAS No. 3376-50-9) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 1-Oxido-2,4,6-trimethylpyridine, is a derivative of pyridine with three methyl groups and an oxygen atom bonded to the nitrogen atom. Its unique structure and properties make it a valuable intermediate in various chemical reactions and a potential candidate in drug development.

The molecular formula of Pyridine, 2,4,6-trimethyl-, 1-oxide is C₉H₁₂N₁O₁, and its molecular weight is approximately 152.19 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in water and most organic solvents, which makes it highly versatile in laboratory settings and industrial applications.

In recent years, the study of Pyridine, 2,4,6-trimethyl-, 1-oxide has gained significant attention due to its potential applications in pharmaceuticals and materials science. One of the key areas of research involves its use as a ligand in coordination chemistry. The presence of the oxygen atom and the nitrogen atom in the molecule allows it to form stable complexes with various metal ions, making it a useful reagent in catalytic processes.

A study published in the Journal of Organic Chemistry highlighted the role of Pyridine, 2,4,6-trimethyl-, 1-oxide in the synthesis of novel heterocyclic compounds. The researchers demonstrated that this compound can act as an efficient nucleophile in various substitution reactions, leading to the formation of structurally diverse products with potential biological activities. This finding has opened new avenues for the development of new drugs and materials.

In the pharmaceutical industry, Pyridine, 2,4,6-trimethyl-, 1-oxide has shown promise as an intermediate in the synthesis of anti-inflammatory and anti-cancer drugs. Its ability to undergo selective oxidation and reduction reactions makes it a valuable building block for the construction of complex molecules with therapeutic properties. Additionally, its stability under various reaction conditions ensures that it can be used reliably in multi-step synthetic processes.

The environmental impact of Pyridine, 2,4,6-trimethyl-, 1-oxide has also been studied extensively. Research indicates that while it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. The compound is generally considered safe for use in laboratory settings when appropriate safety measures are implemented.

In conclusion, Pyridine, 2,4,6-trimethyl-, 1-oxide (CAS No. 3376-50-9) is a versatile and important compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique chemical properties make it an attractive candidate for further investigation and development in various fields. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further enhancing its value and significance.